N-[3-(4-morpholinyl)propyl]-2-(2-thienyl)-4-quinolinecarboxamide

• IUPAC Name: N-(3-morpholin-4-ylpropyl)-2-thiophen-2-ylquinoline-4-carboxamide
• InChI: InChI=1S/C21H23N3O2S/c25-21(22-8-4-9-24-10-12-26-13-11-24)17-15-19(20-7-3-14-27-20)23-18-6-2-1-5-16(17)18/h1-3,5-7,14-15H,4,8-13H2,(H,22,25)
• InChI Key: LTADRFTZNASEMB-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCCNC(=O)C2=CC(=NC3=CC=CC=C32)C4=CC=CS4
• Molecular Formula: C21H23N3O2S
• Molecular Weight: 381.5 g/mol

Description

Synthesis Analysis

The synthesis of quinoline derivatives, including those similar to N-[3-(4-Morpholinyl)propyl]-2-(2-thienyl)-4-quinolinecarboxamide, often involves the Buchwald–Hartwig amination process. This method yields quinoline compounds with varying substituents, such as morpholine, providing a versatile approach to creating a wide range of derivatives with potentially useful properties (Bonacorso et al., 2018).

Molecular Structure Analysis

The molecular structure of quinoline derivatives, including those with morpholine groups, has been extensively studied. For instance, the synthesis and crystal structure analysis of similar compounds, like 3-amino-4-morpholino-N-[2-(trifluoromethoxy)phenyl]-1H-indazole-1-carboxamide, have been conducted to understand their molecular frameworks and potential interactions with biological targets (Lu et al., 2017).

Chemical Reactions and Properties

Quinoline derivatives can undergo various chemical reactions, expanding their applicability in synthetic chemistry. Cross-recyclization reactions involving quinoline carbonitriles and morpholine, for example, lead to the formation of diverse quinoline derivatives with potential biological activity (Dyachenko & Dyachenko, 2008).

Physical Properties Analysis

The physical properties of quinoline derivatives, such as solubility, melting point, and crystalline structure, are influenced by their molecular architecture. Structural studies and X-ray crystallography provide detailed insights into these properties, aiding in the understanding of their behavior under various conditions (Abbasi et al., 2011).

Mechanism of Action

Target of Action

Based on the structural similarity to other quinoline derivatives, it may interact with various enzymes, receptors, or proteins within the body .

Mode of Action

The exact mode of action of AKOS001772686 is currently unknown. Quinoline derivatives are known to interact with their targets in a variety of ways, including competitive inhibition, allosteric modulation, or direct binding

Biochemical Pathways

Quinoline derivatives can influence a variety of biochemical pathways depending on their specific targets